Cas no 41708-83-2 (7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid)

7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid structure
41708-83-2 structure
Product name:7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid
CAS No:41708-83-2
MF:C23H35N5O6S
MW:509.618904352188
CID:2635921

7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-5-isopropyl-2-methylbenzenesulphonic acid, compound with7-(2-(diethylamino)ethyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6- dione (1:1)
    • 7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfon
    • 7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid
    • Inchi: 1S/C13H21N5O2.C10H14O4S/c1-5-17(6-2)7-8-18-9-14-11-10(18)12(19)16(4)13(20)15(11)3;1-6(2)8-5-10(15(12,13)14)7(3)4-9(8)11/h9H,5-8H2,1-4H3;4-6,11H,1-3H3,(H,12,13,14)
    • InChI Key: HQMMMVHKEGFSPE-UHFFFAOYSA-N
    • SMILES: S(C1=C(C)C=C(C(=C1)C(C)C)O)(=O)(=O)O.O=C1C2=C(N=CN2CCN(CC)CC)N(C)C(N1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 689
  • Topological Polar Surface Area: 145

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